Cas no 2227743-18-0 ((1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine
• CAS No: 2227743-18-0
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 6006711
• PubChem ID: 165853267
• Update Time: 2025-06-10

(1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine
• EN300-1793421
• 2227743-18-0

• Inchi： 1S/C5H8N4O2/c1-3(6)5-4(9(10)11)2-7-8-5/h2-3H,6H2,1H3,(H,7,8)/t3-/m1/s1
• InChI Key： YVNXSCCIDCYVFN-GSVOUGTGSA-N
• SMILES： [O-][N+](C1C=NNC=1[C@@H](C)N)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Additional information on (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine

Introduction to (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2227743-18-0)

(1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine, with the CAS number 2227743-18-0, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro-substituted pyrazole ring and a chiral center, which contribute to its diverse biological activities and potential therapeutic properties.

The chemical structure of (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine is defined by the presence of a pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The nitro group at the 4-position of the pyrazole ring imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. Additionally, the chiral center at the 1-position of the ethylamine moiety adds another layer of complexity, as it can exist in two enantiomeric forms: (1R) and (1S). The (1R) enantiomer is particularly noteworthy due to its enhanced biological properties compared to its (1S) counterpart.

Recent studies have explored the potential of (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine has also shown promise as an anti-inflammatory agent. Inflammatory responses play a crucial role in many diseases, including cardiovascular disorders and autoimmune conditions. Studies have indicated that this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, by modulating the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. This anti-inflammatory activity makes it a potential candidate for the development of novel therapeutics for inflammatory diseases.

The pharmacokinetic properties of (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and good plasma stability, making it suitable for oral administration. Furthermore, its low molecular weight and high lipophilicity facilitate its penetration across biological membranes, enhancing its distribution to target tissues. These properties are essential for ensuring that the compound reaches its intended site of action and exerts its therapeutic effects.

In terms of safety and toxicity, preclinical studies have demonstrated that (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems, suggesting a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine has been optimized using modern synthetic methods to ensure high yields and purity. Chiral resolution techniques, such as enzymatic resolution or crystallization-induced dynamic resolution (CIDR), have been employed to obtain the desired (1R) enantiomer with high enantiomeric excess (ee). These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and pharmaceutical applications.

In conclusion, (1R)-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2227743-18-0) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in the future.